Cas no 1404196-41-3 (2-Fluoro-8-aza-bicyclo[3.2.1]octan-3-one)

• Product Name: 2-Fluoro-8-aza-bicyclo[3.2.1]octan-3-one
• CAS No: 1404196-41-3
• MF: C₇H₁₀FNO
• MW: 143.158805370331
• MDL: MFCD34187102
• CID: 5179753
• PubChem ID: 130951269
• Update Time: 2026-03-05

2-Fluoro-8-aza-bicyclo[3.2.1]octan-3-one Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-8-aza-bicyclo[3.2.1]octan-3-one
• 1404196-41-3
• 1404286-35-6
• 2-fluoro-8-azabicyclo[3.2.1]octan-3-one
• EN300-28270638

• MDL： MFCD34187102
• Inchi： 1S/C7H10FNO/c8-7-5-2-1-4(9-5)3-6(7)10/h4-5,7,9H,1-3H2
• InChI Key： FOBBMCMUIPTROX-UHFFFAOYSA-N
• SMILES： FC1C(CC2CCC1N2)=O

Computed Properties

• Exact Mass: 143.074642105g/mol
• Monoisotopic Mass: 143.074642105g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 29.1Ų

Additional information on 2-Fluoro-8-aza-bicyclo[3.2.1]octan-3-one

Introduction to 2-Fluoro-8-aza-bicyclo[3.2.1]octan-3-one (CAS No. 1404196-41-3)

2-Fluoro-8-aza-bicyclo[3.2.1]octan-3-one, with the CAS number 1404196-41-3, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of aza-bicyclic compounds, which are known for their unique structural features and potential biological activities. The introduction of a fluorine atom at the 2-position and the presence of an azabicyclo ring system contribute to its distinct chemical properties and biological profile.

The chemical structure of 2-Fluoro-8-aza-bicyclo[3.2.1]octan-3-one is characterized by a bicyclic ring system with an embedded nitrogen atom, making it a versatile scaffold for the design and synthesis of novel bioactive molecules. The fluorine substitution at the 2-position enhances the compound's lipophilicity and metabolic stability, which are crucial factors in drug development. These properties make it an attractive candidate for various therapeutic applications, particularly in the areas of central nervous system (CNS) disorders and oncology.

Recent studies have highlighted the potential of 2-Fluoro-8-aza-bicyclo[3.2.1]octan-3-one in modulating specific biological targets. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent activity against certain G protein-coupled receptors (GPCRs), which are key targets for many therapeutic interventions. The ability to modulate GPCRs can have significant implications for treating conditions such as anxiety, depression, and chronic pain.

In addition to its receptor-modulating properties, 2-Fluoro-8-aza-bicyclo[3.2.1]octan-3-one has also been investigated for its potential as an anticancer agent. Studies have demonstrated that this compound can inhibit the growth of various cancer cell lines by interfering with key signaling pathways involved in cell proliferation and survival. The mechanism of action appears to involve the modulation of kinases and other signaling proteins, which are often dysregulated in cancer cells.

The synthesis of 2-Fluoro-8-aza-bicyclo[3.2.1]octan-3-one has been optimized through various synthetic routes, each offering different advantages in terms of yield, purity, and scalability. One common approach involves the use of transition-metal-catalyzed reactions, such as palladium-catalyzed cross-coupling reactions, to introduce the fluorine atom at the desired position on the bicyclic ring system. These synthetic methods have been refined to ensure high efficiency and reproducibility, making it feasible to produce this compound on a larger scale for further preclinical and clinical studies.

The pharmacokinetic properties of 2-Fluoro-8-aza-bicyclo[3.2.1]octan-3-one have also been extensively studied to evaluate its suitability as a drug candidate. Preclinical data indicate that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are essential for ensuring effective delivery to target tissues and minimizing potential side effects. The high lipophilicity conferred by the fluorine substitution enhances its ability to cross biological membranes, including the blood-brain barrier (BBB), which is particularly important for CNS-targeted therapies.

Clinical trials are currently underway to assess the safety and efficacy of 2-Fluoro-8-aza-bicyclo[3.2.1]octan-3-one in human subjects. Early-phase trials have shown promising results, with no major adverse effects reported at therapeutic doses. These findings have paved the way for more advanced clinical studies to further validate its therapeutic potential.

In conclusion, 2-Fluoro-8-aza-bicyclo[3.2.1]octan-3-one (CAS No. 1404196-41-3) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable biological properties make it an attractive candidate for further development as a therapeutic agent for various diseases and disorders.